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Compound of Interest

Compound Name: Allatostatin Il

Cat. No.: B15599194

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of allatostatin receptor orthologs in non-insect
invertebrate species, focusing on crustaceans, molluscs, and nematodes. Allatostatins are a
diverse family of neuropeptides that play crucial roles in regulating a wide array of physiological
processes, making their receptors potential targets for novel drug development and pest
control strategies. This document summarizes quantitative data on receptor activation, details
common experimental methodologies, and illustrates key signaling pathways and workflows.

Performance Comparison of Allatostatin Receptor
Orthologs

The functional characterization of allatostatin receptors in non-insect invertebrates is an active
area of research. The following table summarizes available quantitative data on the activation
of these receptors by their cognate ligands.
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Note: The table highlights the diversity in ligand specificity and potency across different species
and receptor types. Further research is required to populate this table with more extensive
data, particularly regarding binding affinities (Ki) and a broader range of species.

Key Signhaling Pathways

Allatostatin receptors are G-protein coupled receptors (GPCRs) that mediate their effects
through various intracellular signaling cascades. The specific G-protein coupling can differ
between receptor types and species. The diagram below illustrates the two primary pathways
identified for non-insect invertebrate allatostatin receptors: inhibition of adenylyl cyclase
through Gai/o and stimulation of phospholipase C through Gag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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